Cas no 17078-91-0 (2,4,6-Nonanetrione)

• Product Name: 2,4,6-Nonanetrione
• CAS No: 17078-91-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 1353173
• PubChem ID: 60102359
• Update Time: 2025-04-20

2,4,6-Nonanetrione Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Nonanetrione
• nonane-2,4,6-trione
• SCHEMBL10448996
• 17078-91-0
• DTXSID30733617

• Inchi： 1S/C9H14O3/c1-3-4-8(11)6-9(12)5-7(2)10/h3-6H2,1-2H3
• InChI Key： LWRURMOIVJTPQW-UHFFFAOYSA-N
• SMILES： O=C(CC(CC(C)=O)=O)CCC

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.2Ų